![molecular formula C7H8ClNO2 B1418832 5-(chloromethyl)-N-methylfuran-2-carboxamide CAS No. 872358-20-8](/img/structure/B1418832.png)
5-(chloromethyl)-N-methylfuran-2-carboxamide
Overview
Description
5-(Chloromethyl)-N-methylfuran-2-carboxamide is an organic compound that consists of a furan substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups . It is obtained by dehydration of fructose and other cellulose derivatives using hydrochloric acid . It is a colourless liquid .
Synthesis Analysis
The synthesis of 5-(chloromethyl)-N-methylfuran-2-carboxamide involves the dehydration of fructose and other cellulose derivatives using hydrochloric acid . A new protocol has been developed for chemical processing of spent biomass to obtain 5-(chloromethyl)furfural (CMF) with high selectivity (∼80%) and yields (∼26 wt% or ∼76 mol% with respect to pre-treated biomass) via refluxing in aqueous HCl in the presence of NaCl as a cheap catalyst .Molecular Structure Analysis
The molecular structure of 5-(chloromethyl)-N-methylfuran-2-carboxamide is characterized by a furan ring substituted at the 2- and 5-positions with formyl (CHO) and chloromethyl (CH2Cl) groups .Scientific Research Applications
Conversion of Sugars and Polysaccharides
The compound can be used in the rapid and selective conversion of sugars and polysaccharides to 5-chloromethyl furfural . This process uses microwave heating in a biphasic reaction system with a range of organic solvents . Fructose and inulin were found to be especially effective for the production of this valuable bio-platform molecule, with yields of over 70% obtained in 15 minutes under microwave heating .
Synthesis of Pharmaceutical Compounds
5-(Chloromethyl)-N-methyl-2-furamide can be used for the synthesis of various pharmaceutical compounds . While the specific pharmaceutical compounds are not mentioned in the source, the compound’s versatility suggests it could be used in a wide range of pharmaceutical applications .
Synthesis of Neonicotinoid Compounds
This compound can also be used for the synthesis of new neonicotinoid compounds . Neonicotinoids are a class of insecticides that are chemically similar to nicotine and act on the nervous system of insects .
Production of Bio-Platform Molecules
5-(Chloromethyl)-N-methyl-2-furamide can be converted to numerous valuable furan moieties by means of oxidation, reduction, and aldol additions . This makes it a valuable bio-platform molecule that can be used as a building block for more complex compounds .
Safety And Hazards
While specific safety and hazard information for 5-(chloromethyl)-N-methylfuran-2-carboxamide is not available, it is known that typical nitrile gloves do not protect against CMF . The compound, even when handled as a solid, can absorb through gloves and stain the skin a dark brown black color . The health implications of dermal CMF exposure are unclear; CMF should be handled with caution .
properties
IUPAC Name |
5-(chloromethyl)-N-methylfuran-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-9-7(10)6-3-2-5(4-8)11-6/h2-3H,4H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGRYTIQPUGMLQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(O1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20672460 | |
Record name | 5-(Chloromethyl)-N-methylfuran-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-N-methylfuran-2-carboxamide | |
CAS RN |
872358-20-8 | |
Record name | 5-(Chloromethyl)-N-methylfuran-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20672460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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